![molecular formula C6H10N2O5 B3125609 4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid CAS No. 327065-40-7](/img/structure/B3125609.png)
4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid
Overview
Description
4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid, also known as 4-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, is an organic compound that has a wide range of applications in scientific research. This compound has been studied for its role in chemical synthesis, as a biochemical and physiological agent, and for its potential as a laboratory reagent.
Scientific Research Applications
4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid has a wide range of potential applications in scientific research. It has been used in the synthesis of various organic compounds, including drugs and pharmaceuticals. It has also been used in the synthesis of heterocyclic compounds, which are important for the development of new drugs and materials. In addition, this compound has been used in the synthesis of polymers and other materials, as well as in the synthesis of fluorescent dyes and other fluorescent compounds.
Mechanism of Action
The mechanism of action of 4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid is not completely understood. However, it is known that the compound acts as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, the compound has been shown to inhibit the production of nitric oxide and to reduce inflammation.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In addition, the compound has been shown to have antioxidant and neuroprotective effects. It has also been shown to have anti-fungal and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The use of 4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid in laboratory experiments has several advantages. The compound is easily synthesized and is relatively inexpensive. In addition, the compound is stable and can be stored for long periods of time. However, the compound does have some limitations. It is not soluble in water, which can limit its use in certain experiments. In addition, the compound has a relatively low solubility in organic solvents, which can also limit its use.
Future Directions
There are several potential future directions for the use of 4-[2-(Methoxycarbonyl)hydrazino]-4-oxobutanoic acid. One potential direction is the development of new drugs and materials based on the compound. In addition, the compound could be used to develop new fluorescent dyes and other fluorescent compounds. The compound could also be used in the synthesis of polymers and other materials. Finally, the compound could be used to develop new inhibitors of enzymes and other biological targets.
properties
IUPAC Name |
4-(2-methoxycarbonylhydrazinyl)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O5/c1-13-6(12)8-7-4(9)2-3-5(10)11/h2-3H2,1H3,(H,7,9)(H,8,12)(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQCCWBQWYWUKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NNC(=O)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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